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For Researchers, Scientists, and Drug Development Professionals

Introduction
Dimethylamine (DMA) is a secondary amine with the chemical formula (CH₃)₂NH. It is a

versatile and widely used chemical intermediate in the synthesis of a vast array of products,

including pharmaceuticals, agrochemicals, solvents, and rubber additives.[1][2] This guide

provides a comprehensive overview of the core physical and chemical properties of

dimethylamine, detailed experimental protocols for their determination, and visual

representations of key chemical processes.

Physical Properties
Dimethylamine is a colorless, flammable gas at standard temperature and pressure,

possessing a characteristic fishy or ammonia-like odor.[3] It is typically supplied as a liquefied

compressed gas or in aqueous solutions of various concentrations.[4]

Summary of Physical Properties
The key physical properties of dimethylamine are summarized in the table below for easy

reference and comparison.
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Property Value Units Conditions

General

IUPAC Name
N-

methylmethanamine

CAS Number 124-40-3

Molecular Formula C₂H₇N

Molecular Weight 45.08 g/mol

Appearance Colorless gas
Standard Temperature

and Pressure

Odor Fishy, ammonia-like

Thermodynamic

Properties

Boiling Point 7.0 °C at 760 mmHg

Melting Point -93.0 °C

Flash Point -6.7 °C Closed Cup

Autoignition

Temperature
401 °C

Heat of Vaporization 23.663 kJ/mol at 25 °C

Heat of Fusion 5.945 kJ/mol

Physical State

Properties

Density (liquid) 0.680 g/mL at 20 °C

Vapor Density 1.55 (air = 1)

Vapor Pressure 1277 mmHg at 20 °C

Solubility &

Partitioning
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Solubility in Water Very soluble

log P (Octanol-Water

Partition Coefficient)
-0.362

Other Properties

pKa of Conjugate Acid

((CH₃)₂NH₂⁺)
10.73

Refractive Index 1.350 at 17 °C

Viscosity 0.186 cP at 25 °C

Chemical Properties and Reactions
Dimethylamine's chemical reactivity is primarily defined by the lone pair of electrons on the

nitrogen atom, which imparts basic and nucleophilic characteristics.

Basicity and Acid-Base Reactions
Dimethylamine is a weak base that readily reacts with acids to form dimethylammonium salts.

[5] The equilibrium for this reaction in water is shown below:

(CH₃)₂NH + H₂O ⇌ (CH₃)₂NH₂⁺ + OH⁻

The pKa of the conjugate acid, dimethylammonium ((CH₃)₂NH₂⁺), is 10.73, indicating that

dimethylamine is a stronger base than ammonia.[5]
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Caption: Acid-base equilibrium of dimethylamine in water.

Reaction with Nitrous Acid
A key reaction that distinguishes secondary amines like dimethylamine is their reaction with

nitrous acid (HONO), which is typically generated in situ from sodium nitrite and a strong acid.

This reaction produces N-nitrosodimethylamine, a yellow oily substance.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b145610?utm_src=pdf-body
https://www.benchchem.com/product/b145610?utm_src=pdf-body
https://en.wikipedia.org/wiki/Dimethylamine
https://www.benchchem.com/product/b145610?utm_src=pdf-body
https://en.wikipedia.org/wiki/Dimethylamine
https://www.benchchem.com/product/b145610?utm_src=pdf-body-img
https://www.benchchem.com/product/b145610?utm_src=pdf-body
https://www.benchchem.com/product/b145610?utm_src=pdf-body
https://www.benchchem.com/product/b145610?utm_src=pdf-body
https://www.jove.com/science-education/v/12538/2-amines-to-n-nitrosamines-reaction-with-nano2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


(CH₃)₂NH + HONO → (CH₃)₂N-N=O + H₂O

Click to download full resolution via product page

Caption: Reaction of dimethylamine with nitrous acid.

Synthesis of Dimethylamine
Industrially, dimethylamine is produced via the catalytic reaction of methanol and ammonia at

elevated temperatures and pressures.[7][8] This process also yields monomethylamine and

trimethylamine as byproducts.

2 CH₃OH + NH₃ → (CH₃)₂NH + 2 H₂O

Experimental Protocols
This section outlines the methodologies for determining some of the key physical and chemical

properties of dimethylamine.

Determination of Boiling Point
The boiling point of dimethylamine, being a low-boiling substance, can be accurately

determined using a Thiele tube or by simple distillation.

Methodology: Thiele Tube Method

Sample Preparation: A small amount of liquid dimethylamine is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed inside the test tube.

Apparatus Setup: The test tube is attached to a thermometer and immersed in a Thiele tube

containing a high-boiling point oil.

Heating: The Thiele tube is gently heated, and the temperature is monitored.

Observation: As the temperature approaches the boiling point, a stream of bubbles will

emerge from the capillary tube. The heat is then removed.
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Boiling Point Determination: The temperature at which the liquid just begins to enter the

capillary tube upon cooling is recorded as the boiling point.
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Caption: Workflow for boiling point determination.

Determination of pKa by Potentiometric Titration
The pKa of the dimethylammonium ion can be determined by titrating a solution of

dimethylamine with a strong acid.[9][10]

Methodology:

Solution Preparation: A known concentration of dimethylamine solution (e.g., 0.1 M) is

prepared in deionized water. A standard solution of a strong acid (e.g., 0.1 M HCl) is also

prepared.

Titration Setup: A calibrated pH meter is immersed in the dimethylamine solution, which is

stirred continuously. The strong acid is added in small, known increments from a burette.

Data Collection: The pH of the solution is recorded after each addition of the acid, allowing

the solution to equilibrate.

Data Analysis: A titration curve is constructed by plotting the pH versus the volume of acid

added. The equivalence point is determined from the inflection point of the curve. The pKa is

the pH at the half-equivalence point.

Spectroscopic Analysis
Fourier Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a valuable tool for identifying the functional groups present in

dimethylamine.

Methodology:
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Sample Preparation: For gaseous dimethylamine, a gas cell is used. For liquid samples, a

thin film can be prepared between two salt plates (e.g., NaCl or KBr).

Background Spectrum: A background spectrum of the empty gas cell or salt plates is

recorded.

Sample Spectrum: The sample is introduced into the gas cell or placed on the salt plate, and

the spectrum is recorded.

Data Analysis: The characteristic absorption bands are identified. For dimethylamine, key

absorptions include N-H stretching (around 3300-3500 cm⁻¹), C-H stretching (around 2800-

3000 cm⁻¹), and C-N stretching (around 1020-1250 cm⁻¹).[11]

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy provide detailed information about the structure of the

dimethylamine molecule.

Methodology:

Sample Preparation: A solution of dimethylamine is prepared in a deuterated solvent (e.g.,

D₂O or CDCl₃).

Data Acquisition: ¹H and ¹³C NMR spectra are acquired on a high-resolution NMR

spectrometer.

Data Analysis:

¹H NMR: The spectrum will show a singlet for the six equivalent methyl protons and a

broad singlet for the N-H proton. The chemical shifts will depend on the solvent used.[12]

¹³C NMR: The spectrum will show a single resonance for the two equivalent methyl

carbons.[13]

Chromatographic Analysis
Gas Chromatography-Mass Spectrometry (GC-MS)
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GC-MS is a powerful technique for the separation, identification, and quantification of volatile

compounds like dimethylamine.[14][15]

Methodology:

Sample Preparation: Gaseous samples can be directly injected. Liquid samples are typically

diluted in a suitable solvent.

GC Separation: The sample is injected into a gas chromatograph equipped with a suitable

capillary column (e.g., a polar column for amines). The oven temperature is programmed to

separate the components of the sample.

MS Detection: As the separated components elute from the GC column, they enter the mass

spectrometer, where they are ionized and fragmented.

Data Analysis: The mass spectrum of the eluting peak corresponding to dimethylamine is

compared to a reference library for positive identification. Quantification can be achieved

using calibration standards.

Safety and Handling
Dimethylamine is a flammable and corrosive substance that requires careful handling in a

well-ventilated area, preferably a fume hood.[16][17] Appropriate personal protective equipment

(PPE), including safety goggles, gloves, and a lab coat, should be worn at all times.[4] It is

incompatible with strong oxidizing agents, acids, and certain metals.[16]

Conclusion
This technical guide has provided a detailed overview of the essential physical and chemical

properties of dimethylamine. The inclusion of experimental protocols and visual diagrams

aims to equip researchers, scientists, and drug development professionals with the necessary

information for the safe and effective handling and utilization of this important chemical

compound. A thorough understanding of its properties is crucial for its application in research

and development, ensuring both safety and successful experimental outcomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Physical and
Chemical Properties of Dimethylamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145610#dimethylamine-physical-and-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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